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Compound of Interest

Compound Name: Trimethylolpropane trinonanoate

Cat. No.: B093850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylolpropane Trinonanoate (CAS No. 126-57-8) is the triester of trimethylolpropane

and nonanoic acid.[1][2] While specific data on its use in cosmetic and personal care

formulations is limited in publicly available literature, its chemical structure suggests it functions

as a versatile emollient and texture enhancer. This document provides detailed application

notes based on the anticipated properties of Trimethylolpropane Trinonanoate, derived from

its chemical analogues, and offers comprehensive protocols for its evaluation in cosmetic

formulations.

Chemical Structure:

INCI Name: Trimethylolpropane Trinonanoate

CAS Number: 126-57-8[1]

Molecular Formula: C₃₃H₆₂O₆[1]

Molecular Weight: 554.8 g/mol [1]

Postulated Functions and Applications in Cosmetics
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Based on the properties of similar esters like trimethylolpropane tricaprylate/tricaprate and

various nonanoate esters, Trimethylolpropane Trinonanoate is expected to offer the following

benefits in cosmetic and personal care products:[3][4][5]

Emolliency: Provides a softening and smoothing effect on the skin by forming a protective

barrier that helps to reduce moisture loss.[5]

Texture Enhancement: Contributes to a desirable sensory profile in formulations, offering a

smooth, non-greasy feel and improving spreadability.[3][5]

Solvent: Can act as a solvent for other cosmetic ingredients, aiding in their dispersion and

delivery.

Pigment Dispersing Agent: In color cosmetics, it can help to evenly distribute pigments,

leading to a more uniform color application.[5]

Hair Conditioning: In hair care products, it is anticipated to provide conditioning effects,

leaving hair soft and manageable without a heavy feel.[5]

Potential Applications:

Skincare: Moisturizers, lotions, creams, serums, and facial oils.

Suncare: Sunscreens and after-sun products.

Color Cosmetics: Foundations, lipsticks, and concealers.

Hair Care: Conditioners, hair masks, and styling products.

Personal Care: Body butters, hand creams, and deodorants.

Physicochemical Properties and Formulation
Guidelines
While specific experimental data for Trimethylolpropane Trinonanoate is not readily

available, the following table outlines its known and predicted properties relevant to formulation

development.
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Property Value / Predicted Behavior Formulation Implication

Appearance
Predicted to be a clear to pale-

yellow liquid.

Should not impart color to the

final formulation.

Odor
Predicted to have a faint,

characteristic odor.

Unlikely to interfere with the

fragrance of the final product.

Solubility
Predicted to be soluble in oils,

esters, and silicones.

Compatible with the oil phase

of emulsions and can be used

in anhydrous formulations.

Oxidative Stability
Predicted to have good

oxidative stability.

Contributes to a longer shelf

life of the formulation.

Hydrolytic Stability

Susceptible to hydrolysis in the

presence of strong acids or

bases, breaking down into

trimethylolpropane and

nonanoic acid.[1]

Formulations should be

maintained at a neutral or

near-neutral pH to ensure

stability.

General Formulation Guidelines:

Use Level: Typical use levels for similar emollients range from 2% to 20%, depending on the

desired sensory effect and formulation type.

Incorporation: Add to the oil phase of emulsions and heat to 70-80°C to ensure proper

melting and mixing. For anhydrous systems, it can be mixed with other oil-phase ingredients.

Compatibility: Expected to be compatible with a wide range of cosmetic ingredients,

including other esters, fatty alcohols, silicones, and hydrocarbons.

Experimental Protocols for Evaluation
The following are detailed, generalized protocols for evaluating the performance of

Trimethylolpropane Trinonanoate in a cosmetic formulation.

Protocol for Emulsion Stability Testing
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Objective: To assess the physical stability of an oil-in-water (O/W) cream formulation containing

Trimethylolpropane Trinonanoate.

Materials:

Oil Phase:

Trimethylolpropane Trinonanoate (e.g., 10% w/w)

Cetearyl Alcohol (e.g., 3% w/w)

Glyceryl Stearate (e.g., 2% w/w)

Water Phase:

Deionized Water (q.s. to 100%)

Glycerin (e.g., 5% w/w)

Xanthan Gum (e.g., 0.2% w/w)

Emulsifier:

Ceteareth-20 (e.g., 2% w/w)

Preservative:

Phenoxyethanol (and) Ethylhexylglycerin (e.g., 1% w/w)

Procedure:

Preparation of Water Phase: In a suitable vessel, disperse Xanthan Gum in Glycerin and

then add Deionized Water. Heat to 75°C while stirring until uniform.

Preparation of Oil Phase: In a separate vessel, combine Trimethylolpropane
Trinonanoate, Cetearyl Alcohol, Glyceryl Stearate, and Ceteareth-20. Heat to 75°C while

stirring until all components are melted and uniform.
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Emulsification: Slowly add the Oil Phase to the Water Phase while homogenizing at a

moderate speed (e.g., 5000 rpm) for 3-5 minutes.

Cooling: Continue stirring with a propeller mixer and cool the emulsion to 40°C.

Addition of Preservative: Add the preservative and continue stirring until the cream is smooth

and the temperature reaches 25°C.

Stability Assessment:

Macroscopic Evaluation: Observe the cream for any signs of phase separation, creaming,

or changes in color and odor at regular intervals (e.g., 24h, 1 week, 1 month, 3 months)

under different storage conditions (e.g., room temperature, 40°C, 4°C, and freeze-thaw

cycles).

Microscopic Evaluation: Examine a droplet of the emulsion under a microscope to assess

the droplet size and distribution.

Viscosity Measurement: Measure the viscosity of the cream at the beginning of the study

and at each time point to monitor any changes in consistency.

pH Measurement: Measure the pH of the cream at each time point.

Data Presentation:
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Stability
Parameter

Initial
1 Month
(RT)

1 Month
(40°C)

3 Months
(RT)

3 Months
(40°C)

Appearance
Homogeneou

s white cream

pH

Viscosity (cP)

Droplet Size

(µm)

Phase

Separation
None

Protocol for Sensory Panel Evaluation
Objective: To evaluate the sensory characteristics of a lotion containing Trimethylolpropane
Trinonanoate compared to a control formulation with a standard emollient (e.g.,

Caprylic/Capric Triglyceride).

Materials:

Two lotion formulations, identical except for the primary emollient (10% w/w

Trimethylolpropane Trinonanoate vs. 10% w/w Caprylic/Capric Triglyceride).

A panel of trained sensory assessors (n=10-15).

Evaluation forms with a rating scale (e.g., 1 to 10) for various sensory attributes.

Procedure:

Sample Preparation: Prepare the two lotion formulations and code them with random three-

digit numbers.

Panelist Instructions: Instruct the panelists to cleanse their hands and forearms and not to

use any scented products before the evaluation.
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Application: Apply a standardized amount (e.g., 0.1 mL) of each lotion to a designated area

on the panelists' forearms.

Evaluation: Ask the panelists to evaluate the products based on the following parameters at

different time points (e.g., during application, 1 minute after, and 10 minutes after):

Spreadability: Ease of spreading on the skin.

Absorbency: Speed of absorption into the skin.

Greasiness: The amount of oily residue left on the skin.

Tackiness: The stickiness of the skin after application.

Smoothness: The feeling of the skin after the product has been absorbed.

Overall Feel: The overall pleasantness of the product on the skin.

Data Analysis: Analyze the data statistically (e.g., using a t-test or ANOVA) to determine if

there are significant differences between the two formulations.

Data Presentation:

Sensory Attribute
Trimethylolpropane
Trinonanoate
(Mean Score ± SD)

Control Emollient
(Mean Score ± SD)

p-value

Spreadability

Absorbency

Greasiness

Tackiness

Smoothness

Overall Feel
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Protocol for Skin Moisturization Efficacy (Corneometer
Measurement)
Objective: To assess the short-term and long-term skin hydration effects of a cream containing

Trimethylolpropane Trinonanoate.

Materials:

A cream formulation containing a specified concentration of Trimethylolpropane
Trinonanoate (e.g., 5% w/w).

A placebo cream (without the test ingredient).

A Corneometer® for measuring skin hydration.

A panel of volunteers with dry skin (n=15-20).

Procedure:

Acclimatization: Have the volunteers acclimatize in a controlled environment (e.g., 22°C,

50% relative humidity) for at least 30 minutes.

Baseline Measurement: Measure the baseline skin hydration on two designated areas on the

volar forearm of each volunteer.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test cream to one

area and the placebo cream to the other.

Post-Application Measurements: Measure skin hydration at specified time points (e.g., 1, 2,

4, 6, and 8 hours for short-term effects, and after 1, 2, and 4 weeks of daily application for

long-term effects).

Data Analysis: Calculate the percentage change in skin hydration from baseline for both the

test and placebo products. Use statistical analysis to determine the significance of the

results.

Data Presentation:
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Time Point
% Change in
Hydration (Test
Cream)

% Change in
Hydration
(Placebo)

p-value

1 Hour

4 Hours

8 Hours

1 Week

4 Weeks
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Caption: Formulation Development Workflow for a New Emollient.
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Functional Properties in Formulations

Consumer Benefits

Trimethylolpropane
Trinonanoate

Emolliency Texture Enhancement Solvency Pigment Dispersion Hair Conditioning
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Smooth, Non-Greasy
Skin Feel

Improved
Spreadability

Uniform Color
Payoff

Soft, Manageable
Hair

Click to download full resolution via product page

Caption: Postulated Functional Relationships of Trimethylolpropane Trinonanoate.

Safety and Regulatory Considerations
There is a lack of specific toxicological data for Trimethylolpropane Trinonanoate in the

public domain. However, based on the safety information available for other trimethylolpropane

esters (excluding the triacrylate) and nonanoate esters used in cosmetics, it is anticipated to

have a low potential for skin irritation and sensitization.[5][6] The Cosmetic Ingredient Review

(CIR) Expert Panel has concluded that Pelargonic Acid (Nonanoic Acid) and its esters are safe

for use in cosmetic products.[7]

It is crucial to distinguish Trimethylolpropane Trinonanoate from Trimethylolpropane

Triacrylate, which has been associated with skin irritation and sensitization and is prohibited for

use in cosmetics in the European Union.[8][9][10] These two substances have different

chemical structures and reactivity profiles.

As with any new ingredient, it is recommended to conduct a thorough safety assessment,

including in vitro and in vivo testing, before commercialization.

Conclusion
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Trimethylolpropane Trinonanoate holds promise as a multifunctional ingredient for the

cosmetic and personal care industry. Its predicted properties as a non-greasy emollient and

texture enhancer make it a potentially valuable component in a wide range of formulations. The

experimental protocols provided in this document offer a comprehensive framework for

formulators to evaluate its performance and substantiate its benefits. Further research is

warranted to fully characterize its properties and confirm its safety and efficacy in various

cosmetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Trimethylolpropane
Trinonanoate in Cosmetic and Personal Care Formulations]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b093850#use-of-
trimethylolpropane-trinonanoate-in-cosmetic-and-personal-care-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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